Cas no 1150112-11-0 (Methyl 3-bromo-4-[(trimethylsilyl)ethynyl]benzoate)

• Product name: Methyl 3-bromo-4-[(trimethylsilyl)ethynyl]benzoate
• CAS No: 1150112-11-0
• MF: C₁₆H₁₁OF₃
• MW: 276.253
• CID: 2625853
• PubChem ID: 53484330

Methyl 3-bromo-4-[(trimethylsilyl)ethynyl]benzoate Chemical and Physical Properties

Names and Identifiers

• Methyl 3-bromo-4-[(trimethylsilyl)ethynyl]benzoate
• Methyl 3-bromo-4-[2-(trimethylsilyl)ethynyl]benzoate
• DB-402211
• DTXSID40703922
• 1150112-11-0

• Inchi： InChI=1S/C13H15BrO2Si/c1-16-13(15)11-6-5-10(12(14)9-11)7-8-17(2,3)4/h5-6,9H,1-4H3
• InChI Key： AZKZUFZGDJWQPS-UHFFFAOYSA-N

Computed Properties

• Exact Mass: 310.00247Da
• Monoisotopic Mass: 310.00247Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 347
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 26.3Ų